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Compound of Interest

Compound Name: Tacalcitol

Cat. No.: B196726

Essential Safety and Handling Guide for
Tacalcitol

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Tacalcitol in a laboratory setting. Adherence to these procedural steps is vital for
ensuring the safety of all personnel.

Hazard Identification and Personal Protective
Equipment (PPE)

Tacalcitol is a potent synthetic vitamin D3 analog that requires careful handling. According to
safety data sheets, it is classified as highly toxic and can be fatal if swallowed, inhaled, or in
contact with skin.[1][2] It can also cause serious eye and skin irritation and may lead to allergic
reactions or breathing difficulties if inhaled.[2][3]

Table 1: GHS Hazard and Precautionary Information
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Category Code Description
Signal Word Danger
Hazard Statements H300 Fatal if swallowed.[1][2][4]

H310 Fatal in contact with skin.[2]
H330 Fatal if inhaled.[2]

May cause an allergic skin
H317 _

reaction.[2]

Causes serious eye irritation.
H319

[21[3]

May cause allergy or asthma
H334 symptoms or breathing

difficulties if inhaled.[2]

Causes damage to organs
H372 through prolonged or repeated

exposure.[2]

Precautionary Statements

Wash hands thoroughly after
handling.[1][3]

P264

Do not eat, drink or smoke

P270 _ _
when using this product.[1]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[3]
P405 Store locked up.[1][3]
Dispose of contents/container
P501 in accordance with local

regulation.[1]

Required Personal Protective Equipment (PPE):

To mitigate the risks associated with Tacalcitol, the following PPE is mandatory:
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» Hand Protection: Handle with inspected, chemical-resistant gloves. Use proper glove
removal technique to avoid skin contact and dispose of contaminated gloves after use.[5]

o Eye Protection: Use chemical splash-resistant safety glasses or goggles that are tested and
approved under government standards like NIOSH (US) or EN 166 (EU).[3][5]

o Respiratory Protection: Use a NIOSH-approved respirator or equivalent if there is a risk of
inhaling dust or aerosols. Work should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[5]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

Operational Plan: Step-by-Step Handling Protocol

This workflow ensures a systematic and safe approach to handling Tacalcitol from receipt to
disposal.
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1. Preparation Phase

Receive Tacalcitol
Verify Container Integrity

'
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'
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(Gloves, Goggles, Lab Coat, Respirator)

erimental Phase

2. Handling & Exp

Work in a Chemical Fume Hood

Handle with Care
Avoid Dust/Aerosol Formation

~~~. Emergency Response
“A

No Eating, Drinking, or Smoking

Wash Hands Thoroughly After Use

3. Post-Expe

Spill or Exposure Event

Follow Emergency Procedures
(See Section 3)

riment Phase

Decontaminate Work Surfaces & Equipment

Properly Store Tacalcitol
(Locked, -20°C for long term)

4, Dis‘#aosal

Collect Waste in a Labeled,
Sealed Hazardous Waste Container

'

Dispose According to Institutional
& Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tacalcitol in a laboratory setting.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, separating the eyelids with fingers to ensure adequate flushing. Remove contact
lenses if present and easy to do. Seek prompt medical attention.[1][5]

o Skin Contact: Immediately wash the affected area thoroughly with large amounts of water
and soap.[2] Remove all contaminated clothing and shoes. Call a physician.[1]

 Inhalation: Relocate the individual to fresh air immediately. If breathing is difficult, administer
oxygen or perform cardiopulmonary resuscitation (CPR) if necessary, avoiding mouth-to-
mouth resuscitation. Seek medical attention.[1][5]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.[1][5]

o Accidental Spill: Evacuate personnel to a safe area. Wear full personal protective equipment,
including respiratory protection.[1] Prevent the spill from entering drains.[5] Absorb the spill
with an inert, non-combustible material (e.g., diatomite, universal binders) and place it in a
suitable, closed container for disposal.[1] Decontaminate surfaces by scrubbing with alcohol.

[1]

Storage and Disposal Plan

Proper storage and disposal are essential for safety and regulatory compliance.

Storage:

Keep the container tightly sealed.[5]

Store in a cool, dry, and well-ventilated area that is locked up.[1][3][5]

Protect from direct sunlight and sources of ignition.[1]

The recommended storage temperature is -20°C for long-term storage and 2-8°C for short-
term.[5]
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Disposal:

e Tacalcitol and any contaminated materials must be disposed of as hazardous waste in
accordance with all applicable federal, state, and local regulations.[1]

» Do not dispose of the substance into drains or water courses.[1]

o For unused or expired medicinal products, the preferred method of disposal is a drug take-
back program.[6][7]

« |f a take-back program is unavailable, mix the medicine with an undesirable substance like
coffee grounds or cat litter, place the mixture in a sealed plastic bag, and dispose of it in the
household trash.[6][7][8] Ensure all personal information is removed from the container label
before disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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